3-Methoxy-2-naphthoyl chloride

• IUPAC Name: 3-methoxynaphthalene-2-carbonyl chloride
• InChI: InChI=1S/C12H9ClO2/c1-15-11-7-9-5-3-2-4-8(9)6-10(11)12(13)14/h2-7H,1H3
• InChI Key: VFJOJJWSUHOTSF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=CC=CC=C2C=C1C(=O)Cl
• Molecular Formula: C12H9ClO2
• Molecular Weight: 220.65 g/mol

Description

3-Methoxy-2-naphthoic acid is a naphthoic acid derivative. It can be prepared from 3-hydroxy-2-naphthoic acid, via methylation. It undergoes reduction under certain reaction conditions to afford 1,2,3,4-tetrahydro-2-naphthoic acid.

Synthesis Analysis

The synthesis of 3-Methoxy-2-naphthoyl chloride involves the reaction of 3-methoxy-2-naphthoic acid with thionyl chloride in acetonitrile. The reaction mixture is refluxed at 70 °C overnight. The solvent is then evaporated in vacuo, and the 3-methoxy-2-naphthoyl chloride is dissolved in acetone.

Molecular Structure Analysis

The molecular formula of 3-Methoxy-2-naphthoyl chloride is C12H9ClO2. It has an average mass of 220.652 Da and a monoisotopic mass of 220.029114 Da.

Chemical Reactions Analysis

3-Methoxy-2-naphthoic acid can undergo reduction to form 1,2,3,4-tetrahydro-2-naphthoic acid. In another reaction, 3-methoxy-2-naphthoic acid reacts with thionyl chloride to form 3-methoxy-2-naphthoyl chloride.

Physical And Chemical Properties Analysis

The molecular weight of 3-Methoxy-2-naphthoyl chloride is 220.654. More detailed physical and chemical properties are not available in the retrieved sources.

Scientific Research Applications

Solvolyses Studies

The solvolyses of naphthoyl chlorides, including 6-methoxy-2-naphthoyl chloride, have been studied in various solvents. These studies involve correlation analyses using the Grunwald–Winstein equations, revealing insights into the mechanisms of these reactions. Such research aids in understanding the solvent effects and the SN1-like character of these compounds (Liu, Hwang, & Chen, 2002).

Electrocatalytic Reduction

Research has been conducted on the electrocatalytic reduction of arylethyl chlorides, including 6-methoxy-2-naphthoyl chloride, at silver cathodes in the presence of carbon dioxide. This process is significant for the synthesis of important anti-inflammatory drugs (Isse, Ferlin, & Gennaro, 2005).

Iridium-Catalyzed Reactions

Studies show that 2-naphthoyl chlorides react with alkynes in the presence of an iridium catalyst to produce substituted naphthalenes and anthracenes. This research is crucial for the development of novel organic compounds and materials (Yasukawa, Satoh, Miura, & Nomura, 2002).

Synthesis of Urea Derivatives

Research on the synthesis of N-(Methyl substituted phenyl)-N'-(2-hydroxy-3-naphthoyl)urea involves the reaction of 2-hydroxy-3-naphthoyl chloride with methyl-substituted phenylureas. This contributes to the development of new chemical compounds with potential applications in various fields (Li-li, 2007).

Formation of Fluorescent Molecules

Methyl 6-(6-methoxy-2-naphthyl)-6-oxohexanoate, synthesized using 6-methoxy-2-naphthoyl chloride, shows properties useful in studying the polarity of lipid bilayers in biological membranes. This research contributes to the understanding of biological processes and the development of novel fluorescent probes (Balo, Fernández, García-Mera, & López, 2000).

Safety and Hazards

3-Methoxy-2-naphthoyl chloride is considered hazardous. It causes severe skin burns and eye damage and may cause respiratory irritation. It should not be inhaled or come into contact with skin and eyes. Protective clothing, gloves, and eye/face protection should be worn when handling this chemical.

Synthesis routes and methods

Procedure details

To 4.55 grams of (VII) slurried in 25 milliliters of benzene, 3.57 grams of thionyl chloride was added. The mixture was refluxed for several hours and the solvent was removed to yield a thick yellow resinous product, 3-methoxy-2-naphthoyl chloride (VIII).